Cas no 31981-63-2 (L-Leucine,N-1H-purin-6-yl- (9CI))

• Product Name: L-Leucine,N-1H-purin-6-yl- (9CI)
• CAS No: 31981-63-2
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• MDL: MFCD09749708
• CID: 308620
• PubChem ID: 97873
• Update Time: 2025-05-21

L-Leucine,N-1H-purin-6-yl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(7H-purin-6-ylamino)pentanoic acid
• L-Leucine,N-1H-purin-6-yl- (9CI)
• NSC52342
• NSC 52342
• 31981-63-2
• AKOS005942314
• L-Leucine, N-1H-purin-6-yl-
• NSC-52342

• MDL： MFCD09749708
• Inchi： 1S/C11H15N5O2/c1-6(2)3-7(11(17)18)16-10-8-9(13-4-12-8)14-5-15-10/h4-7H,3H2,1-2H3,(H,17,18)(H2,12,13,14,15,16)
• InChI Key： CHFPMAUBZFXAIO-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NC1=C2C(=NC=N1)N=CN2)=O

Computed Properties

• Exact Mass: 249.12275
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Leucine,N-1H-purin-6-yl- (9CI)

Comprehensive Overview of L-Leucine,N-1H-purin-6-yl- (9CI) (CAS No. 31981-63-2)

L-Leucine,N-1H-purin-6-yl- (9CI), with the CAS number 31981-63-2, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound is a derivative of L-leucine, an essential amino acid, and purine, a fundamental component of nucleic acids. Its unique structure makes it a subject of interest for scientists exploring novel therapeutic agents and biochemical pathways.

The molecular formula of L-Leucine,N-1H-purin-6-yl- (9CI) reflects its hybrid nature, combining the properties of amino acids and nucleobases. Researchers are particularly intrigued by its potential role in modulating cellular processes, given its structural similarity to naturally occurring biomolecules. The compound's CAS number 31981-63-2 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

One of the most compelling aspects of L-Leucine,N-1H-purin-6-yl- (9CI) is its potential application in drug development. Recent studies have explored its interactions with enzymes and receptors, suggesting possible uses in targeted therapies. For instance, its purine moiety may enable it to mimic endogenous signaling molecules, making it a candidate for modulating metabolic pathways. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with high specificity and minimal side effects.

In addition to its pharmaceutical potential, L-Leucine,N-1H-purin-6-yl- (9CI) is also of interest in nutritional science. Given its leucine component, it may play a role in protein synthesis and muscle metabolism. This has led to investigations into its use in sports nutrition and dietary supplements, particularly for athletes and individuals seeking to optimize physical performance. The growing consumer demand for performance-enhancing supplements has further fueled research into this compound.

The synthesis and characterization of L-Leucine,N-1H-purin-6-yl- (9CI) require advanced techniques in organic chemistry and analytical instrumentation. Researchers employ methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These techniques are critical for ensuring the compound's suitability for further studies and applications. The CAS number 31981-63-2 is often referenced in these analytical reports, underscoring its importance in quality control.

From a commercial perspective, the demand for L-Leucine,N-1H-purin-6-yl- (9CI) is expected to rise as its applications become more widely recognized. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical and clinical studies. Its unique properties make it a valuable addition to the toolkit of scientists working on innovative therapies and biochemical research. Suppliers and manufacturers are also paying close attention to market trends, ensuring that they can meet the growing demand.

Environmental and safety considerations are paramount when handling L-Leucine,N-1H-purin-6-yl- (9CI). While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines for handling biochemical compounds. This aligns with broader industry trends toward sustainable laboratory practices and responsible research.

In conclusion, L-Leucine,N-1H-purin-6-yl- (9CI) (CAS No. 31981-63-2) represents a fascinating intersection of amino acid and nucleobase chemistry. Its potential applications in drug development, nutritional science, and biochemical research make it a compound of significant interest. As scientific understanding of its mechanisms and benefits grows, so too will its prominence in research and industry. For those seeking to explore its possibilities, the CAS number 31981-63-2 serves as a gateway to a wealth of information and opportunities.